3-Methoxy-benzamidine
Overview
Description
3-Methoxy-benzamidine is a small molecule with the molecular formula C8H10N2O . It contains a total of 21 bonds, including 11 non-H bonds, 7 multiple bonds, 2 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 amidine derivative, 1 primary amine (aliphatic), and 1 ether (aromatic) .
Synthesis Analysis
The synthesis of benzamidine derivatives has been reported in several studies . For instance, one study involved the synthesis of 4-((5-(substituted-phenyl)-1,3,4-oxadiazol-2-yl)methoxy)benzamidine by condensation of 2-(4-carbamimidoylphenoxy)acetohydrazide with different aromatic acids .Molecular Structure Analysis
The molecular structure of this compound includes a six-membered aromatic ring, an amidine derivative, a primary aliphatic amine, and an aromatic ether .Physical And Chemical Properties Analysis
This compound is a light brown solid with a molecular weight of 150.18 .Scientific Research Applications
Benzamidine Derivatives in Scientific Research
Antiprotozoal Drug Development One study explored the effects of N,N'-diphenyl-4-methoxy-benzamidine (methoxyamidine), demonstrating its efficacy against Leishmania amazonensis and Trypanosoma cruzi. This amidine derivative exhibited antiprotozoal activity, suggesting the potential of 3-Methoxy-benzamidine analogs in the development of new treatments for parasitic diseases (Petiz et al., 2018).
Cancer Imaging Sigma receptors, which are overexpressed in many cancer cells, can be targeted for imaging purposes. A study using N-[2-(1'-piperidinyl)ethyl]-3-(123)I-iodo-4-methoxybenzamide (P-(123)I-MBA) in patients with suspected primary breast cancer showed that this benzamide derivative could visualize primary breast tumors in vivo. This indicates the potential for benzamidine derivatives, including those similar to this compound, to be used in cancer imaging and diagnostics (Caveliers et al., 2002).
Corrosion Inhibition Research on N-phenyl-benzamides, with structural similarities to this compound, has shown their efficacy as corrosion inhibitors for mild steel in acidic environments. This suggests potential industrial applications for benzamidine derivatives in protecting metals from corrosion (Mishra et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-Methoxy-benzamidine is the Poly [ADP-ribose] polymerase 1 (PARP1) in humans . PARP1 is a key protein involved in a number of cellular processes such as DNA repair, genomic stability, and programmed cell death.
Mode of Action
This compound interacts with its target, PARP1, by binding to it . .
Biochemical Pathways
The downstream effects of these interactions are subject to ongoing research .
Result of Action
Given its target, it is likely that it affects DNA repair processes and could potentially influence cell survival .
Biochemical Analysis
Biochemical Properties
It is known that benzamides, a class of compounds to which 3-Methoxy-benzamidine belongs, have been widely used in medical, industrial, biological, and potential drug industries . They have shown to exhibit various biological activities such as anti-tumour, anti-microbial, antibacterial, anti-fungal, anti-HSV, antioxidant, analgesic, and anti-inflammatory .
Molecular Mechanism
Benzamides have been shown to interact with various biomolecules, leading to changes in gene expression and enzyme activation or inhibition .
Properties
IUPAC Name |
3-methoxybenzenecarboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O/c1-11-7-4-2-3-6(5-7)8(9)10/h2-5H,1H3,(H3,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSHGVAIVMZVMPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00408426 | |
Record name | 3-METHOXY-BENZAMIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00408426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
150.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
25412-66-2 | |
Record name | 3-Methoxybenzamidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=25412-66-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-METHOXY-BENZAMIDINE | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00408426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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